Cas no 2228214-87-5 (2,2-difluoro-1-(1-methylpiperidin-2-yl)ethan-1-amine)

• Product Name: 2,2-difluoro-1-(1-methylpiperidin-2-yl)ethan-1-amine
• CAS No: 2228214-87-5
• MF: C₈H₁₆F₂N₂
• MW: 178.222848892212
• CID: 6284704
• PubChem ID: 165706372
• Update Time: 2025-05-20

2,2-difluoro-1-(1-methylpiperidin-2-yl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2,2-difluoro-1-(1-methylpiperidin-2-yl)ethan-1-amine
• 2228214-87-5
• EN300-1961174

• Inchi： 1S/C8H16F2N2/c1-12-5-3-2-4-6(12)7(11)8(9)10/h6-8H,2-5,11H2,1H3
• InChI Key： RUKMWQXSRYNKDT-UHFFFAOYSA-N
• SMILES： FC(C(C1CCCCN1C)N)F

Computed Properties

• Exact Mass: 178.12815484g/mol
• Monoisotopic Mass: 178.12815484g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 141
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 29.3Ų

Additional information on 2,2-difluoro-1-(1-methylpiperidin-2-yl)ethan-1-amine

Introduction to 2,2-difluoro-1-(1-methylpiperidin-2-yl)ethan-1-amine (CAS No. 2228214-87-5)

2,2-difluoro-1-(1-methylpiperidin-2-yl)ethan-1-amine, identified by the CAS number 2228214-87-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by its fluoro-substituted backbone and piperidine moiety, which are well-known for their potential in modulating biological pathways and enhancing drug efficacy. The structural features of this molecule make it a promising candidate for further exploration in the development of novel therapeutic agents.

The presence of difluoro groups in the molecular structure imparts unique electronic and steric properties, which can influence the compound's interactions with biological targets. These properties are particularly valuable in medicinal chemistry, where fine-tuning of molecular interactions is crucial for achieving high selectivity and potency. The methylpiperidin-2-yl substituent further contributes to the compound's complexity, offering multiple sites for functionalization and interaction with biological systems.

In recent years, there has been a growing interest in fluorinated compounds due to their enhanced metabolic stability, improved bioavailability, and increased binding affinity to biological targets. Studies have shown that fluorine atoms can significantly alter the pharmacokinetic and pharmacodynamic properties of drugs, making them more suitable for therapeutic applications. The compound 2,2-difluoro-1-(1-methylpiperidin-2-yl)ethan-1-amine is no exception and has been the subject of several investigations aimed at understanding its potential as a pharmacological tool.

One of the most compelling aspects of this compound is its potential application in the development of central nervous system (CNS) therapeutics. The piperidine ring is a common structural motif in many neuroactive compounds, and its presence in this molecule suggests that it may interact with CNS receptors or enzymes involved in neurological disorders. Preliminary studies have indicated that derivatives of this compound may exhibit properties relevant to the treatment of conditions such as depression, anxiety, and neurodegenerative diseases.

The fluoro-substituted ethylamine moiety in the molecule also raises interesting possibilities for its role in drug design. Fluoroalkylamines are known to enhance the lipophilicity and metabolic stability of drugs, which can lead to improved pharmacokinetic profiles. This feature makes 2,2-difluoro-1-(1-methylpiperidin-2-yl)ethan-1-amine a valuable scaffold for designing next-generation pharmaceuticals that can overcome common challenges associated with drug delivery and bioavailability.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and interactions of this compound with various biological targets with greater accuracy. These computational studies have provided insights into how modifications to the structure of 2,2-difluoro-1-(1-methylpiperidin-2-yl)ethan-1-amine could enhance its therapeutic potential. For instance, optimizing the position and type of substituents around the piperidine ring could improve its selectivity for specific receptors or enzymes.

In addition to its potential as a standalone therapeutic agent, this compound has also been explored as an intermediate in the synthesis of more complex molecules. Its unique structural features make it a versatile building block for designing novel scaffolds with tailored properties. Researchers have leveraged its reactivity to develop libraries of derivatives that can be screened for biological activity across various disease targets.

The synthesis of 2,2-difluoro-1-(1-methylpiperidin-2-yl)ethan-1-amine presents several challenges due to its complex structure and sensitive functional groups. However, advances in synthetic methodologies have made it increasingly feasible to produce this compound in sufficient quantities for research purposes. Techniques such as fluorochemical synthesis and transition-metal-catalyzed reactions have been instrumental in facilitating its preparation.

As interest in fluorinated compounds continues to grow, so does the need for efficient synthetic routes to access these molecules. The development of new synthetic strategies for 2,2-difluoro-1-(1-methylpiperidin-2-yl)ethan-1-amine could open up new avenues for drug discovery and lead optimization. Collaborative efforts between synthetic chemists and medicinal chemists are essential to bridge the gap between laboratory-scale synthesis and clinical application.

The potential applications of this compound extend beyond traditional pharmaceuticals. Its unique properties make it attractive for use in agrochemicals, materials science, and other industrial applications where fluorinated compounds are valued for their stability and reactivity. Further exploration into its utility in these fields could uncover additional benefits beyond those already identified in medicinal chemistry.

In conclusion, 2,2-difluoro-1-(1-methylpiperidin-2-ylolethanamino) (CAS No. 2228214 87 5) is a promising compound with significant potential in pharmaceutical research. Its structural features offer multiple opportunities for modulating biological pathways and enhancing drug efficacy. As our understanding of fluorinated compounds continues to evolve, so too will our ability to harness their potential for therapeutic applications. Future studies should focus on optimizing its synthesis, exploring its biological activity, and developing novel derivatives that can address unmet medical needs.